N-(3,4-dimethoxyphenyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C23H25N3O3/c1-16-6-8-17(9-7-16)22-19-5-4-12-25(19)13-14-26(22)23(27)24-18-10-11-20(28-2)21(15-18)29-3/h4-12,15,22H,13-14H2,1-3H3,(H,24,27)
• InChI Key: AUCOZKUUCLOWHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=CC=CN3CCN2C(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

Pyrazine-based compounds are often used in the fabrication of perovskite solar cells (PSCs) as hole transport materials (HTMs). They are suitable for major transport, such as affording high hole mobility and intermolecular enhancement.

Synthesis Analysis

The synthesis of pyrazine-based materials often involves polymerization. For instance, a pyrazine-based material composed of a thiophene moiety with a short alkyl group on both sides and a BDT-based material can be polymerized to yield a new compound.

Molecular Structure Analysis

The molecular structure of pyrazine-based compounds often contributes to their performance in applications like PSCs. The uniform morphology and molecular structure of these compounds can lead to good power conversion efficiency.

Chemical Reactions Analysis

Pyrazine-based compounds can undergo various chemical reactions during the synthesis process. For example, in the synthesis of a pyrazine-based material, 3-bromothiophene was added in a flask under a nitrogen condition, followed by the addition of anhydrous tetrahydrofuran.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazine-based compounds contribute to their suitability as HTMs in PSCs. They afford high hole mobility and intermolecular enhancement, which are crucial for their function.

Mechanism of Action

In PSCs, pyrazine-based compounds act as HTMs. They play a major role in the performance of PSCs, affecting aspects like electron-transporting layers, hole-transporting layers, and counter electrodes.

Future Directions

The use of pyrazine-based compounds in PSCs is a promising area of research. With their low-cost materials, simple solution fabrication process, and efficient charge-transfer ability, PSCs are attracting great attention and are suitable for the next generation solar cell.